N~2~-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide

• CAS No.: 50666-76-7
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 2-(tert-butylamino)-N-(2,6-dimethylphenyl)propanamide
• InChI: InChI=1S/C15H24N2O/c1-10-8-7-9-11(2)13(10)16-14(18)12(3)17-15(4,5)6/h7-9,12,17H,1-6H3,(H,16,18)
• InChI Key: GBUPBNQYHOLRNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(C)NC(C)(C)C

Description

N~2~-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide is a chemical compound known for its unique structure and properties It is an amide derivative of alanine, featuring a tert-butyl group and a 2,6-dimethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N2-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide typically involves the reaction of alanine derivatives with tert-butyl and 2,6-dimethylphenyl substituents. One common method includes the use of tert-butylamine and 2,6-dimethylphenyl isocyanate in the presence of a suitable solvent and catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity.

Industrial Production Methods

Industrial production of N2-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, making the compound available for various applications in research and industry.

Chemical Reactions Analysis

Types of Reactions

N~2~-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles, such as halides and amines, under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

N~2~-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and the development of new materials.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of N2-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-tert-Butyldiethanolamine
• 2,4,6-Tri-tert-butyl-N-methylaniline
• 4,6-Di-tert-butyl-N-(2,6-dimethylphenyl)-o-iminobenzoquinone

Uniqueness

N~2~-tert-Butyl-N-(2,6-dimethylphenyl)alaninamide is unique due to its specific combination of tert-butyl and 2,6-dimethylphenyl groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry.